Cas no 663175-91-5 (2,3,4,5,6-Pentafluorophenyl 2-thiophenesulfonate)

• Product Name: 2,3,4,5,6-Pentafluorophenyl 2-thiophenesulfonate
• CAS No: 663175-91-5
• MF: C₁₀H₃F₅O₃S₂
• MW: 330.251037836075
• MDL: MFCD05975124
• CID: 1708009
• PubChem ID: 2783100
• Update Time: 2025-06-08

2,3,4,5,6-Pentafluorophenyl 2-thiophenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonic acid, pentafluorophenyl ester
• 2,3,4,5,6-PENTAFLUOROPHENYL 2-THIOPHENESULFONATE
• MFCD05975124
• (2,3,4,5,6-pentafluorophenyl) thiophene-2-sulfonate
• Perfluorophenyl thiophene-2-sulfonate
• 2,3,4,5,6-pentafluorophenyl2-thiophenesulfonate
• SCHEMBL22735265
• Pentafluorophenyl thiophene-2-sulfonate
• AKOS005069319
• 10X-0323
• 2,3,4,5,6-pentafluorophenyl thiophene-2-sulfonate
• CS-0326710
• 663175-91-5
• 2,3,4,5,6-pentafluorophenyl 2-thiophenesulphonate
• 2,3,4,5,6-Pentafluorophenyl 2-thiophenesulfonate

• MDL： MFCD05975124
• Inchi： 1S/C10H3F5O3S2/c11-5-6(12)8(14)10(9(15)7(5)13)18-20(16,17)4-2-1-3-19-4/h1-3H
• InChI Key： NBFSXUOCIXWUQJ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(=O)(=O)OC1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Exact Mass: 329.94439
• Monoisotopic Mass: 329.94437711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 90-92°C
• Boiling Point: 370.1±42.0 °C at 760 mmHg
• Flash Point: 177.6±27.9 °C
• PSA: 43.37
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,3,4,5,6-Pentafluorophenyl 2-thiophenesulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,3,4,5,6-Pentafluorophenyl 2-thiophenesulfonate

Introduction to 2,3,4,5,6-Pentafluorophenyl 2-thiophenesulfonate (CAS No. 663175-91-5)

2,3,4,5,6-Pentafluorophenyl 2-thiophenesulfonate, identified by the Chemical Abstracts Service Number (CAS No.) 663175-91-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the class of sulfonates derived from pentafluorophenyl and thiophene moieties, exhibiting unique structural and electronic properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The pentafluorophenyl group introduces strong electron-withdrawing effects due to the electronegativity of fluorine atoms, which can significantly influence the reactivity and stability of the molecule. This feature is particularly useful in designing molecules with enhanced binding affinity or metabolic stability. On the other hand, the thiophenesulfonate moiety contributes to the compound's solubility in polar solvents and its ability to participate in hydrogen bonding interactions, making it a versatile building block in drug design.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds for their applications in pharmaceuticals and agrochemicals. The introduction of multiple fluorine atoms into aromatic rings can modulate pharmacokinetic properties such as lipophilicity, metabolic stability, and binding affinity. For instance, studies have shown that fluorinated sulfonates can improve the oral bioavailability of drugs by reducing hydrolysis and increasing resistance to enzymatic degradation.

The synthesis of 2,3,4,5,6-Pentafluorophenyl 2-thiophenesulfonate involves multi-step organic transformations, typically starting from commercially available precursors such as pentafluorobenzene and thiophene derivatives. The key steps include sulfonation followed by condensation or coupling reactions to introduce the thiophene ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Researchers have explored its use as a scaffold for developing novel therapeutic agents. For example, the combination of the pentafluorophenyl group with heterocyclic structures like thiophene has been shown to enhance interactions with biological targets such as enzymes and receptors. This has led to the discovery of several lead compounds with promising pharmacological activities.

Recent studies have highlighted the role of 2,3,4,5,6-Pentafluorophenyl 2-thiophenesulfonate in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases including cancer. By modifying the structure of kinase inhibitors with fluorinated sulfonates, researchers aim to improve their potency and selectivity. Preliminary results suggest that compounds incorporating this moiety exhibit improved binding affinities to target kinases compared to their non-fluorinated counterparts.

Another area where this compound shows promise is in materials science. The unique electronic properties of fluorinated aromatic compounds make them suitable for use in organic electronics such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of both electron-withdrawing fluorine atoms and conjugated thiophene rings can enhance charge transport properties, making it an attractive candidate for developing next-generation electronic materials.

The chemical properties of 2,3,4,5,6-Pentafluorophenyl 2-thiophenesulfonate also make it a valuable tool for mechanistic studies in organic chemistry. Researchers have utilized this compound to investigate reaction mechanisms involving sulfonate esters and heterocyclic systems. By studying how this compound behaves under different conditions, scientists can gain insights into fundamental chemical processes that could lead to new synthetic methodologies.

In conclusion,2,3,4,5,6-Pentafluorophenyl 2-thiophenesulfonate (CAS No. 663175-91-5) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for drug development and advanced material applications. As research continues to uncover new uses for this compound，its importance is likely to grow further，driving innovation across multiple scientific disciplines.